Cas no 65510-46-5 (2,3,6-Trichloroaniline)

• Product Name: 2,3,6-Trichloroaniline
• CAS No: 65510-46-5
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• MDL: MFCD02683886
• CID: 4654961
• Update Time: 2025-07-25

2,3,6-Trichloroaniline Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trichloroaniline
• 2,3,6-Trichloro-phenylamine
• Benzamine, 2,3,6-trichloro-
• Benzenamine, 2,3,6-trichloro-
• Benzenamine,2,3,6-trichloro-
• AMY28012
• SB38147
• 2,3,6-Trichloroaniline

• MDL： MFCD02683886
• Inchi： 1S/C6H4Cl3N/c7-3-1-2-4(8)6(10)5(3)9/h1-2H,10H2
• InChI Key： ZJMMPUVJZQBMEM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1N)Cl)Cl

Computed Properties

• Exact Mass: 194.940932 g/mol
• Monoisotopic Mass: 194.940932 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26
• Molecular Weight: 196.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2,3,6-Trichloroaniline

Recent Advances in the Study of 65510-46-5 and 2,3,6-Trichloroaniline in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 65510-46-5 and the product 2,3,6-Trichloroaniline have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of various agrochemicals, pharmaceuticals, and specialty chemicals. This research brief aims to summarize the latest findings, methodologies, and applications related to these substances, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 2,3,6-Trichloroaniline as a key intermediate in the synthesis of herbicides and fungicides. Its structural properties enable it to act as a precursor in the development of more complex molecules with enhanced biological activity. Researchers have explored its potential in creating novel agrochemicals that are both effective and environmentally sustainable. The compound's reactivity and stability under various conditions make it a versatile candidate for further chemical modifications.

In the context of CAS 65510-46-5, investigations have focused on its pharmacological potential. Preliminary studies suggest that derivatives of this compound exhibit promising activity against certain microbial pathogens. The mechanism of action appears to involve interference with essential metabolic pathways in target organisms, leading to growth inhibition or cell death. These findings open new avenues for the development of antimicrobial agents, particularly in the face of rising antibiotic resistance.

Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize these compounds and their derivatives. These methods provide detailed insights into their molecular structures, purity, and interaction with biological targets. Additionally, computational modeling has been utilized to predict the behavior of these compounds in various environments, aiding in the design of more efficient synthesis routes and applications.

The environmental impact of 2,3,6-Trichloroaniline and related compounds has also been a subject of recent research. Studies have examined their biodegradability, toxicity to non-target organisms, and potential for bioaccumulation. Regulatory bodies are increasingly focusing on these aspects to ensure that the use of such chemicals aligns with global sustainability goals. Researchers are actively working on developing greener alternatives or modifying existing compounds to reduce their ecological footprint.

In conclusion, the ongoing research into 65510-46-5 and 2,3,6-Trichloroaniline underscores their importance in both industrial and pharmaceutical applications. The integration of advanced analytical techniques and computational tools has significantly enhanced our understanding of these compounds, paving the way for innovative uses. Future studies are expected to delve deeper into their mechanisms of action, optimize their synthesis, and explore their potential in addressing current challenges in agriculture and medicine.